molecular formula C9H6N2O4 B8478811 Spiro[1,3-benzodioxole-2,2'-imidazolidine]-4',5'-dione CAS No. 62314-09-4

Spiro[1,3-benzodioxole-2,2'-imidazolidine]-4',5'-dione

Cat. No.: B8478811
CAS No.: 62314-09-4
M. Wt: 206.15 g/mol
InChI Key: MFZYRTSBLOEGNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Spiro[1,3-benzodioxole-2,2'-imidazolidine]-4',5'-dione is a useful research compound. Its molecular formula is C9H6N2O4 and its molecular weight is 206.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

62314-09-4

Molecular Formula

C9H6N2O4

Molecular Weight

206.15 g/mol

IUPAC Name

spiro[1,3-benzodioxole-2,2'-imidazolidine]-4',5'-dione

InChI

InChI=1S/C9H6N2O4/c12-7-8(13)11-9(10-7)14-5-3-1-2-4-6(5)15-9/h1-4H,(H,10,12)(H,11,13)

InChI Key

MFZYRTSBLOEGNV-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)OC3(O2)NC(=O)C(=O)N3

Origin of Product

United States

Synthesis routes and methods

Procedure details

0.155 mol (6.5 g) of dehydrated cyanamide were put into 500 ml of anhydrous dioxane and 0.155 mol (19.65 g) of oxalyl chloride were added dropwise at 20° C. After 2 hours' stirring, 0.155 mol (17.1 g) of pyrocatechol, dissolved in 50 ml of dioxane, were added dropwise. The reaction mixture was stirred overnight, suction filtered to remove precipitate and washed with dioxane and water. The solid product was dried and stirred up with about 200 ml of acetone, filtered with Tonsil and evaporated to dryness under reduced pressure at a bath temperature of about 35° C. 13.2 g, which is 41.4% of the theoretical yield, of spiro-[1,3-benzodioxol-2,2'-imidazolidine]-4',5'-dione were obtained. The melting point was 202° C with decomposition.
Quantity
6.5 g
Type
reactant
Reaction Step One
Quantity
19.65 g
Type
reactant
Reaction Step Two
Quantity
17.1 g
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
solvent
Reaction Step Three
Quantity
500 mL
Type
solvent
Reaction Step Four

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